

Structure-Activity Relationship of Voriconazole Analog: An In-depth Technical Guide

Author: BenchChem Technical Support Team. **Date:** May 2026

Compound of Interest

Compound Name: 5-Desfluoro voriconazole, (+/-)-

CAS No.: 182369-73-9

Cat. No.: B135084

[Get Quote](#)

Introduction: The Clinical Significance and Mechanism of Action of Voriconazole

Voriconazole, a second-generation triazole antifungal agent, represents a significant advancement in the management of invasive fungal infections.^[1] Approved by the FDA in 2002, it has become a first-line therapy for invasive aspergillosis and a crucial treatment for infections caused by *Scedosporium* and *Fusarium* species.^{[1][2]} Its development from fluconazole involved key structural modifications, including the replacement of a triazole ring with a fluorinated pyrimidine and the addition of an α -methyl group, which expanded its spectrum of activity and enhanced its potency.^{[2][3]}

Like other azole antifungals, voriconazole's mechanism of action is the inhibition of the fungal cytochrome P450 enzyme, lanosterol 14 α -demethylase (CYP51).^{[1][4][5]} This enzyme is a critical component of the ergosterol biosynthesis pathway, which is essential for the integrity of the fungal cell membrane.^{[4][6][7]} By binding to the heme iron in the active site of CYP51, voriconazole blocks the conversion of lanosterol to ergosterol, leading to the accumulation of toxic sterol precursors and disruption of the cell membrane, ultimately inhibiting fungal growth.

[8][9] The high affinity and specificity of voriconazole for fungal CYP51 over its human counterparts are key to its therapeutic efficacy and safety profile.[10]

This technical guide provides a comprehensive analysis of the structure-activity relationship (SAR) of voriconazole analogs, offering insights for researchers and drug development professionals in the design of novel, more potent, and safer antifungal agents.

Deconstructing the Voriconazole Scaffold: A Three-Part SAR Analysis

The antifungal activity of voriconazole and its analogs is intricately linked to the specific arrangement and chemical properties of its three core structural components: the 1,2,4-triazole ring, the fluorinated pyrimidine ring, and the chiral butanol backbone. Understanding the SAR of each of these moieties is paramount for the rational design of new antifungal agents.

The Essential Role of the 1,2,4-Triazole Ring

The 1,2,4-triazole ring is the cornerstone of voriconazole's antifungal activity. Its primary function is to coordinate with the heme iron atom in the active site of CYP51 through its N-4 nitrogen.[8][9] This interaction is crucial for anchoring the inhibitor within the enzyme's active site and is a common feature of all azole antifungal agents.[11][12]

Caption: Core pharmacophoric elements of voriconazole.

Modifications to the triazole ring are generally detrimental to antifungal activity. For instance, replacement with other five-membered nitrogen-containing heterocycles often leads to a significant loss of potency. However, the exploration of 1,2,3-triazole natural product conjugates has shown some promise, suggesting that alternative azole scaffolds may be viable if other structural features compensate for the altered heme coordination.[4]

The Fluorinated Pyrimidine Ring: Fine-Tuning Potency and Spectrum

The substitution of one of the triazole rings in fluconazole with a 5-fluoropyrimidine moiety was a key innovation in the development of voriconazole.[3][13] This heterocyclic ring engages in

crucial hydrophobic interactions with amino acid residues in the active site of CYP51, including Leu376, Tyr118, Phe126, and His310.[8]

The fluorine atom at the 5-position of the pyrimidine ring is particularly important for enhancing in vivo efficacy.[2] Alterations to this ring system have been a major focus of analog design. For example, the development of newer-generation triazoles like efinaconazole, albaconazole, ravuconazole, and isavuconazole involved modifications of this side chain, leading to improved pharmacokinetic properties and antifungal spectra.[14] The introduction of a formyl group at the 4-position of the pyrimidine ring has also been explored as a site for further functionalization.[13]

The 2,4-difluorophenyl group, another critical component, also contributes to the hydrophobic interactions within the CYP51 active site, further enhancing the binding affinity of the molecule.[8]

The Chiral Butanol Backbone: The Importance of Stereochemistry

Voriconazole possesses two chiral centers in its butanol backbone, at the C2 and C3 positions, resulting in a specific (2R, 3S) stereochemistry that is essential for its potent antifungal activity.[15] This precise three-dimensional arrangement correctly orients the triazole and fluoropyrimidine rings for optimal interaction with the CYP51 active site.

The hydroxyl group at the C2 position is critical for activity, likely forming a hydrogen bond with a nearby amino acid residue in the active site. The α -methyl group at the C3 position, a key addition compared to fluconazole, enhances the affinity of voriconazole for the target enzyme.[2] Studies on the stereoisomers of itraconazole, a related azole, have demonstrated that different stereochemistries can lead to distinct antiangiogenic and antifungal activity profiles, highlighting the critical role of stereochemistry in determining biological activity.[16] The synthesis of voriconazole often involves stereospecific steps to ensure the correct enantiomer is produced.[14][17][18]

Quantitative Structure-Activity Relationship (QSAR) of Voriconazole Analogs

The following table summarizes the in vitro antifungal activity (Minimum Inhibitory Concentration, MIC) of voriconazole and selected analogs against various fungal pathogens. Lower MIC values indicate greater potency.

Compound	Modification	C. albicans MIC (µg/mL)	A. fumigatus MIC (µg/mL)	Reference
Voriconazole	-	0.001-0.05	0.183 - 11.45	[4]
Fluconazole	5-fluoropyrimidine replaced with a second triazole ring, lacks α-methyl group	1-16	>64	[4]
Itraconazole	Different side chain from voriconazole	0.03-0.25	0.125-1	[1]
Posaconazole	Extended side chain compared to voriconazole	0.015-0.125	0.023 - 2.85	[4]
PC945	Novel triazole with characteristics for nasal administration	N/A	0.047 - 11.72	[4]

Pharmacokinetic and Pharmacodynamic Considerations in Analog Design

Beyond in vitro potency, the development of successful voriconazole analogs requires careful consideration of their pharmacokinetic (PK) and pharmacodynamic (PD) properties.

Voriconazole itself exhibits nonlinear pharmacokinetics due to saturation of its metabolism, primarily by the cytochrome P450 enzymes CYP2C19, CYP2C9, and CYP3A4.[5][19][20] This can lead to significant interindividual variability in drug exposure.[21][22]

When designing new analogs, it is crucial to:

- **Optimize Metabolic Stability:** Modifications to the scaffold should aim to reduce metabolism by polymorphic enzymes like CYP2C19 to achieve more predictable pharmacokinetics.
- **Maintain Favorable Distribution:** Voriconazole has a large volume of distribution, allowing it to penetrate various tissues, including the central nervous system.^{[19][23]} Analogs should retain this property.
- **Consider Drug-Drug Interactions:** As voriconazole is a substrate and inhibitor of CYP enzymes, there is a high potential for drug-drug interactions.^{[10][20]} Novel analogs should be screened for their potential to interact with co-administered medications.
- **Evaluate the PK/PD Relationship:** For voriconazole, the ratio of the free drug area under the concentration-time curve to the MIC (fAUC/MIC) is the predictive PK/PD parameter for efficacy.^[19] This relationship should be established for any new analog.

Experimental Protocols for the Evaluation of Voriconazole Analogs

Synthesis of a Voriconazole Analog: A Representative Protocol

The synthesis of voriconazole and its analogs often involves multi-step sequences. A key step is the stereoselective addition of a metallated pyrimidine derivative to a triazole-containing ketone.^[14]

Step-by-step methodology:

- **Preparation of the Triazole Ketone:** 1-(2,4-difluorophenyl)-2-(1H-1,2,4-triazol-1-yl)ethanone is synthesized by reacting 2-chloro-1-(2,4-difluorophenyl)ethanone with 1H-1,2,4-triazole.
- **Formation of the Organozinc Reagent:** A 6-(1-bromoethyl)-4-chloro-5-fluoropyrimidine derivative is treated with zinc to form the corresponding organozinc reagent.
- **Diastereoselective Addition:** The organozinc reagent is then reacted with the triazole ketone from step 1. This reaction is highly diastereoselective, favoring the desired (2R, 3S) and (2S,

3R) isomers.

- Purification and Separation: The resulting diastereomers are purified and separated, often through crystallization or chromatography.
- Final Modification (if necessary): Further chemical modifications can be made to the pyrimidine ring or other parts of the molecule to generate a library of analogs.

For a detailed synthetic scheme, refer to the work by Dickinson et al. (1996) as cited in related literature.^{[13][14]}



[Click to download full resolution via product page](#)

Caption: Workflow for the design and evaluation of voriconazole analogs.

In Vitro Antifungal Susceptibility Testing: Broth Microdilution Method

The broth microdilution method is a standardized technique for determining the MIC of an antifungal agent.^{[7][24][25][26][27][28]}

Step-by-step methodology:

- Preparation of Inoculum: A standardized suspension of the fungal isolate is prepared in RPMI-1640 medium.
- Drug Dilution: The voriconazole analog is serially diluted (two-fold) in RPMI-1640 medium in a 96-well microtiter plate. A drug-free growth control well and a sterility control well are included.
- Inoculation: Each well (except the sterility control) is inoculated with the fungal suspension.

- Incubation: The microtiter plate is incubated at 35°C for 24-48 hours, depending on the fungal species.
- Endpoint Determination (MIC Reading): The MIC is determined as the lowest concentration of the drug that causes a significant (typically $\geq 50\%$) reduction in fungal growth compared to the growth control. This can be assessed visually or using a spectrophotometer.

Conclusion and Future Directions

The structure-activity relationship of voriconazole analogs is a well-defined yet continuously evolving field of research. The core pharmacophore, consisting of the 1,2,4-triazole ring for heme coordination, the fluorinated pyrimidine for hydrophobic interactions, and the chiral butanol backbone for stereospecific positioning, provides a robust framework for the design of new antifungal agents. Future research will likely focus on fine-tuning the pharmacokinetic properties of voriconazole analogs to overcome the challenges of metabolic variability and drug-drug interactions. The development of novel scaffolds that maintain the essential pharmacophoric features while offering improved safety and efficacy profiles remains a key objective in the ongoing fight against invasive fungal infections.

References

- Razzaghi-Asl, N. (2022). Current Status and Structure Activity Relationship of Privileged Azoles as Antifungal Agents (2016-2020). *International Journal of Antimicrobial Agents*, 59(3), 106518. [[Link](#)]
- Saglik, B. N., & Akten, E. D. (2020). History of the development of antifungal azoles: A review on structures, SAR, and mechanism of action. *Bioorganic Chemistry*, 104, 104240. [[Link](#)]
- Ferreira, M., et al. (2022). New Antifungal Agents with Azole Moieties. *Pharmaceuticals*, 15(11), 1427. [[Link](#)]
- Iman, M., & Davood, A. (2014). Homology modeling of lanosterol 14 α -demethylase of *Candida albicans* and insights into azole binding. *ResearchGate*. [[Link](#)]
- Warrillow, A. G., et al. (2010). Azole Affinity of Sterol 14 α -Demethylase (CYP51) Enzymes from *Candida albicans* and *Homo sapiens*. *Antimicrobial Agents and Chemotherapy*, 54(10), 4235–4245. [[Link](#)]

- Ghannoum, M., & Isham, N. (2021). A Practical Guide to Antifungal Susceptibility Testing. *Journal of Fungi*, 7(8), 634. [[Link](#)]
- Sabra, W. (2015). Evaluation of a new method for antifungal susceptibility testing for azoles. ResearchGate. [[Link](#)]
- Wang, Y., et al. (2020). Molecular Dynamics Investigations of Binding Mechanism for Triazoles Inhibitors to CYP51. *Frontiers in Molecular Biosciences*, 7, 579893. [[Link](#)]
- Johnson, L. B., & Kauffman, C. A. (2003). Voriconazole: A New Triazole Antifungal Agent. ResearchGate. [[Link](#)]
- Thompson, G. R., et al. (2019). Antifungal Susceptibility Testing: A Primer for Clinicians. *Open Forum Infectious Diseases*, 6(8), ofz323. [[Link](#)]
- Berkow, E. L., & Lockhart, S. R. (2020). Antifungal Susceptibility Testing: Current Approaches. *Clinical Microbiology Reviews*, 33(3), e00069-19. [[Link](#)]
- Johnston, A. (2006). The pharmacokinetics of voriconazole. *Clinical Pharmacokinetics*, 45(Suppl 1), 1–10. [[Link](#)]
- Pfaller, M. A., et al. (1995). Comparison of Three Methods for Testing Azole Susceptibilities of *Candida albicans* Strains Isolated Sequentially from Oral Cavities of AIDS Patients. *Journal of Clinical Microbiology*, 33(11), 2879–2882. [[Link](#)]
- Mikus, G., et al. (2013). Steady-state pharmacokinetics and metabolism of voriconazole in patients. *Journal of Antimicrobial Chemotherapy*, 68(10), 2359–2366. [[Link](#)]
- Nie, R., et al. (2021). Asymmetric synthesis of voriconazole. ResearchGate. [[Link](#)]
- Tamura, K., et al. (2013). An Enantioselective Synthesis of Voriconazole. *The Journal of Organic Chemistry*, 78(15), 7557–7563. [[Link](#)]
- Siu, K. C., et al. (2013). Azole binding sites in the CYP51 proteins. ResearchGate. [[Link](#)]
- Theuretzbacher, U., et al. (2006). Pharmacokinetic/pharmacodynamic profile of voriconazole. *Clinical Pharmacokinetics*, 45(7), 649–663. [[Link](#)]

- Pfizer Inc. (2014). Process for the preparation of voriconazole and analogues thereof.
- Quick Company. (n.d.). Process For Synthesis Of Voriconazole. Quick Company. [\[Link\]](#)
- Warrilow, A. G., et al. (2016). Azole Antifungal Sensitivity of Sterol 14 α -Demethylase (CYP51) and CYP5218 from *Malassezia globosa*. ResearchGate. [\[Link\]](#)
- Pfizer Inc. (2014). Process for the preparation of voriconazole and analogues thereof.
- Hope, W. W., et al. (2012). Population pharmacokinetics of voriconazole in adults. *Antimicrobial Agents and Chemotherapy*, 56(1), 17–23. [\[Link\]](#)
- Pharmacology of Voriconazole ; Mechanism of action, Pharmacokinetics, Uses, Effects. (2025, February 10). YouTube. [\[Link\]](#)
- Sbardella, G., et al. (2024). A First-in-Class Pyrazole-isoxazole Enhanced Antifungal Activity of Voriconazole: Synergy Studies in an Azole-Resistant *Candida albicans* Strain, Computational Investigation and in Vivo Validation in a *Galleria mellonella* Fungal Infection Model. *International Journal of Molecular Sciences*, 25(16), 8683. [\[Link\]](#)
- da Silva, A. B., et al. (2023). 6-[(2S,3R)-3-(2,4-Difluorophenyl)-3-hydroxy-4-(1H-1,2,4-triazol-1-yl)butan-2-yl]-5-fluoropyrimidine-4-carbaldehyde. *Molbank*, 2023(3), M1694. [\[Link\]](#)
- Butler, D. (2001). Process Development of Voriconazole: A Novel Broad-Spectrum Triazole Antifungal Agent. ResearchGate. [\[Link\]](#)
- Scott, L. J., & Simpson, D. (2002). Voriconazole: the newest triazole antifungal agent. *Proceedings (Baylor University. Medical Center)*, 15(4), 448–453. [\[Link\]](#)
- Ding, Y., et al. (2020). Quantitative Structure-Activity Relationships and Molecular Docking studies of 1.2.4 triazole derivatives as antifungal activity. ResearchGate. [\[Link\]](#)
- Zonios, D., & Bennett, J. E. (2006). Voriconazole in the management of nosocomial invasive fungal infections. *Therapeutics and Clinical Risk Management*, 2(1), 47–56. [\[Link\]](#)
- National Center for Biotechnology Information. (n.d.). Voriconazole. PubChem. [\[Link\]](#)

- Aoun, M. (2004). [Voriconazole: a new weapon against invasive fungal infections]. *Revue medicale de Bruxelles*, 25(3), 166–171. [[Link](#)]
- Ravikumar, K., et al. (2007). Voriconazole, an antifungal drug. ResearchGate. [[Link](#)]
- Becnel, J., et al. (2020). Predictive Quantitative Structure–Activity Relationship Modeling of the Antifungal and Antibiotic Properties of Triazolothiadiazine Compounds. *International Journal of Molecular Sciences*, 22(1), 165. [[Link](#)]
- Liu, P., et al. (2010). Impact of Absolute Stereochemistry on the Antiangiogenic and Antifungal Activities of Itraconazole. *ACS Medicinal Chemistry Letters*, 1(3), 104–108. [[Link](#)]
- Wang, Y., et al. (2023). Design, Synthesis and Structure-Activity Relationship Studies of Nicotinamide Derivatives as Potent Antifungal Agents by Disrupting Cell Wall. *Molecules*, 28(3), 1083. [[Link](#)]
- Lewis, R. E., et al. (2001). Evaluation of Voriconazole Pharmacodynamics Using Time-Kill Methodology. *Antimicrobial Agents and Chemotherapy*, 45(2), 448–453. [[Link](#)]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

Sources

- 1. Voriconazole: the newest triazole antifungal agent - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/)]
- 2. Voriconazole in the management of nosocomial invasive fungal infections - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/)]
- 3. researchgate.net [researchgate.net]
- 4. New Antifungal Agents with Azole Moieties - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/)]
- 5. The pharmacokinetics of voriconazole - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/)]
- 6. pdf.benchchem.com [pdf.benchchem.com]
- 7. pdf.benchchem.com [pdf.benchchem.com]

- [8. researchgate.net \[researchgate.net\]](#)
- [9. Azole Affinity of Sterol 14 \$\alpha\$ -Demethylase \(CYP51\) Enzymes from *Candida albicans* and *Homo sapiens* - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [10. Voriconazole | C16H14F3N5O | CID 71616 - PubChem \[pubchem.ncbi.nlm.nih.gov\]](#)
- [11. History of the development of antifungal azoles: A review on structures, SAR, and mechanism of action - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)
- [12. Current Status and Structure Activity Relationship of Privileged Azoles as Antifungal Agents \(2016-2020\) - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)
- [13. mdpi.com \[mdpi.com\]](#)
- [14. researchgate.net \[researchgate.net\]](#)
- [15. researchgate.net \[researchgate.net\]](#)
- [16. Impact of Absolute Stereochemistry on the Antiangiogenic and Antifungal Activities of Itraconazole - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [17. researchgate.net \[researchgate.net\]](#)
- [18. pubs.acs.org \[pubs.acs.org\]](#)
- [19. Pharmacokinetic/pharmacodynamic profile of voriconazole - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)
- [20. youtube.com \[youtube.com\]](#)
- [21. Steady-state pharmacokinetics and metabolism of voriconazole in patients - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)
- [22. Population pharmacokinetics of voriconazole in adults - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)
- [23. \[Voriconazole: a new weapon against invasive fungal infections\] - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)
- [24. A Practical Guide to Antifungal Susceptibility Testing - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [25. researchgate.net \[researchgate.net\]](#)
- [26. academic.oup.com \[academic.oup.com\]](#)
- [27. journals.asm.org \[journals.asm.org\]](#)
- [28. Comparison of Three Methods for Testing Azole Susceptibilities of *Candida albicans* Strains Isolated Sequentially from Oral Cavities of AIDS Patients - PMC \[pmc.ncbi.nlm.nih.gov\]](#)

- To cite this document: BenchChem. [Structure-Activity Relationship of Voriconazole Analogs: An In-depth Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at: [\[https://www.benchchem.com/product/b135084/docs#structure-activity-relationship-of-voriconazole-analogs-an-in-depth-technical-guide\]](https://www.benchchem.com/product/b135084/docs#structure-activity-relationship-of-voriconazole-analogs-an-in-depth-technical-guide)

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
Email: info@benchchem.com

[Contact our Ph.D. Support Team for a compatibility check](#)